3-tert-butyl-1H-indole
Overview
Description
3-tert-Butyl-1H-indole is a heterocyclic aromatic organic compound belonging to the indole family. It is an important synthetic intermediate for the production of pharmaceuticals, agrochemicals, and other fine chemicals. It is also an important component of many natural products. The synthesis of 3-tert-Butyl-1H-indole has been extensively studied and is now a well-established route in organic synthesis.
Scientific Research Applications
3-tert-Butyl-1H-indole has a wide range of scientific research applications. It is used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It is also used in the synthesis of natural products and in the study of enzyme-catalyzed reactions. It is also used in the synthesis of peptides, peptidomimetics, and other biologically active molecules. Additionally, it is used in the study of organic reactions and in the synthesis of polymers.
Mechanism of Action
The mechanism of action of 3-tert-Butyl-1H-indole is based on its ability to act as a nucleophile. It can react with electrophiles such as alkyl halides, aryl halides, and other functional groups to form new carbon–oxygen, carbon–nitrogen, and carbon–carbon bonds. It can also react with other nucleophiles such as amines and alcohols to form new carbon–oxygen and carbon–nitrogen bonds.
Biochemical and Physiological Effects
3-tert-Butyl-1H-indole has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. It has also been shown to have anti-inflammatory and antioxidant properties. Additionally, it has been shown to have anti-cancer properties, and can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3-tert-Butyl-1H-indole in laboratory experiments include its availability, low cost, and high reactivity. It is also relatively easy to synthesize and is compatible with a wide range of organic solvents and catalysts. The main limitation of using 3-tert-Butyl-1H-indole in laboratory experiments is its low solubility in water, which can limit its use in aqueous solutions.
Future Directions
The potential future applications of 3-tert-Butyl-1H-indole include its use as a drug delivery vehicle, as a catalyst in organic synthesis, and as a building block for the synthesis of complex natural products. It could also be used to develop new inhibitors of cytochrome P450 enzymes, as well as new anti-cancer agents. Additionally, it could be used in the development of new peptidomimetics and other biologically active molecules. Finally, it could be used in the development of new polymers and materials.
Synthesis Methods
3-tert-Butyl-1H-indole can be synthesized through a variety of methods, including the Williamson ether synthesis, the Ullmann reaction, and the Buchwald–Hartwig amination. In the Williamson ether synthesis, a nucleophilic substitution reaction is used to form a new carbon–oxygen bond between an alkyl halide and an alcohol. In the Ullmann reaction, an alkyl halide is reacted with a copper salt to form an alkyl copper intermediate, which is then reacted with a nucleophile to form an alkyl–oxygen bond. The Buchwald–Hartwig amination involves the coupling of an aryl halide with an amine to form a new carbon–nitrogen bond.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-tert-butyl-1H-indole can be achieved through a multi-step process involving the reaction of starting materials with various reagents and catalysts.", "Starting Materials": [ "2-nitrobenzaldehyde", "tert-butylamine", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "ethanol", "hydrochloric acid", "sodium nitrite", "copper(I) bromide", "sodium iodide", "sodium carbonate", "1-bromo-3-tert-butylindole" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-amino-1-phenylethanol using sodium borohydride and acetic acid", "Step 2: Protection of the amine group in 2-amino-1-phenylethanol with tert-butylamine and sulfuric acid to form tert-butyl 2-(2-aminophenyl)ethanol", "Step 3: Cyclization of tert-butyl 2-(2-aminophenyl)ethanol to form 3-tert-butyl-1H-indole using sodium hydroxide and ethanol", "Step 4: Diazotization of 1-bromo-3-tert-butylindole with sodium nitrite and hydrochloric acid to form a diazonium salt", "Step 5: Coupling of the diazonium salt with copper(I) bromide to form an aryl copper intermediate", "Step 6: Substitution of the aryl copper intermediate with the 3-tert-butyl-1H-indole using sodium iodide and sodium carbonate to form the final product" ] } | |
CAS RN |
19013-51-5 |
Product Name |
3-tert-butyl-1H-indole |
Molecular Formula |
C12H15N |
Molecular Weight |
173.3 |
Purity |
95 |
Origin of Product |
United States |
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